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A deep dive into the performance characteristics of Thulium-doped fibers (TDFs) and Erbium-
doped fibers (EDFs), including co-doped variants, reveals distinct operational advantages that
cater to different applications, from telecommunications to medical surgery and materials
processing. This guide provides an objective comparison of their performance, supported by
experimental data, to assist researchers, scientists, and drug development professionals in
selecting the appropriate fiber technology.

Performance Comparison at a Glance

The fundamental differences in the atomic energy levels of Thulium (Tm3*) and Erbium (Er3+)
ions dictate their distinct operating wavelengths and performance metrics. TDFs are renowned
for their efficiency in the ~2 um spectral region, while EDFs are the cornerstone of optical
communications in the 1.5 um band. Co-doping with other rare-earth elements, such as
Ytterbium (Yb3*), is a common technique to enhance pump absorption and overall efficiency.
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Thulium-Doped

Erbium-Doped

Thulium-Ytterbium

Feature . . Co-doped Fiber
Fiber (TDF) Fiber (EDF)
(TYDF)
, 1.53-1.61 pm (C & L-
Operating Wavelength 1.8 - 2.1 um[1][2] ~2 um[4][5]

Band)[3]

Common Pump

905 nm, 931 nm, 975

790 nm[6] 980 nm, 1480 nm[3][7]
Wavelength nm[4][8]
Typical Slope ~30% (for 1.5um
o 50% - 72%][6][9][10] 27% - 32%][4][11]
Efficiency laser)
Maximum Output N
>1.9 kW[12] >20 W (Amplifier)[13] 75 W[4]
Power
_ _ N Upto 30 dB N/A (Primarily for
Typical Gain >15 dB (Amplifier) -
(Amplifier)[14] Lasers)
Noise Figure
N N/A ~3 - 6 dB[3] N/A
(Amplifier)
High quantum Dominant technology o ) )
- ) Efficient pumping via
Key Advantage efficiency (>100%) via  for telecom, low

cross-relaxation[6]

noise[7]

Yb sensitization[5]

In-Depth Analysis of Fiber Types
Thulium-Doped Fibers (TDFs)

Thulium-doped fibers are highly efficient sources for generating light in the eye-safe 2 um

wavelength region. This operational window is advantageous for applications such as medical

surgery, as water in biological tissue strongly absorbs light at these wavelengths, and for

atmospheric applications like LIDAR.[12][15]

A key characteristic of TDFs is the "two-for-one" cross-relaxation process when pumped at

approximately 790 nm.[6][16] In this phenomenon, a single pump photon excites a Tm3* ion,

which then transfers part of its energy to a neighboring ion, resulting in two ions in the excited

state. This allows for quantum efficiencies exceeding 100% and very high slope efficiencies in
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TDF lasers.[6] Experimental results have demonstrated slope efficiencies greater than 70%.[9]
[10]

Experimental Data on TDF Laser Performance:

Tm20s3

Al203

Emission

Slope

. . o Max Output
Concentrati Concentrati Wavelength  Efficiency Reference
Power (W)
on (wt%) on (wt%) (nm) (%)
3.8 Not Specified 2025 71.1 22.6 [10]
5.6 Not Specified 2036 72.4 24.4 [10]
~4 ~0.4 Not Specified  67% >40 [6]
2.2 ~0.22 Not Specified  58% >60 [6]

Erbium-Doped Fibers (EDFs)

Erbium-doped fibers are the workhorse of modern telecommunications, forming the core of
Erbium-Doped Fiber Amplifiers (EDFAS) that boost optical signals in long-haul fiber optic
networks.[7] EDFs operate in the C-band (1530-1565 nm) and L-band (1565-1625 nm), which
coincides with the low-loss transmission window of silica fibers.

EDFs are typically pumped at 980 nm or 1480 nm.[7] Pumping at 980 nm generally offers a
lower noise figure, which is critical for maintaining signal integrity in communication systems,
while 1480 nm pumping can also be very efficient.[3] EDFAs are prized for their high gain, low
noise, and broad amplification bandwidth.[7] A noise figure close to the theoretical minimum of
3 dB is achievable with 980 nm pumping.[3]

Thulium-Ytterbium Co-doped Fibers (TYDFs)

To improve the pumping efficiency of TDFs, especially with readily available high-power diodes,
ytterbium is often used as a co-dopant. In a Thulium-Ytterbium co-doped fiber (TYDF), the Yb3+
ions efficiently absorb pump energy (e.g., at 975 nm) and then transfer this energy to the Tms3+
ions.[5] This process, known as sensitization, allows for robust and high-power laser sources in
the 2 um region.
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Experiments with TYDFs have demonstrated significant output powers, reaching 75 W with a
slope efficiency of 32% with respect to the launched pump power.[4] This approach is
analogous to the Ytterbium-Erbium co-doped fibers used for high-power 1.5 um lasers and
amplifiers.[5]

Experimental Protocols & Methodologies

The characterization of doped fibers typically involves constructing a laser or amplifier setup to
measure key performance metrics like slope efficiency, output power, and spectral
characteristics.

Standard Fiber Laser Characterization Setup

A common experimental setup for evaluating the performance of a doped fiber involves a linear
laser cavity. The core components include:

e Pump Source: A high-power laser diode (e.g., 793 nm for TDFs) is used to excite the active
ions in the fiber.[2]

e Pump Combiner: This component couples the pump light into the cladding of the doped fiber
while allowing the signal to pass through the core.[17]

o Active Fiber: A length of the doped fiber (TDF, EDF, etc.) acts as the gain medium. The
optimal length depends on the doping concentration and pump power.[2]

o Cavity Mirrors: A laser cavity is formed, often by a high-reflectivity Fiber Bragg Grating (FBG)
on one end and the Fresnel reflection (~4%) from a perpendicularly cleaved fiber facet on
the other end.[15]

¢ Dichroic Mirrors/Filters: These are used to separate the residual pump light from the
generated laser signal at the output.[10]

e Measurement Equipment: A power meter is used to measure the output power, and an
optical spectrum analyzer (OSA) is used to characterize the emission wavelength and
bandwidth.[17]
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The slope efficiency is determined by plotting the laser's output power as a function of the
absorbed pump power and calculating the slope of the linear portion of the graph.
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Typical experimental workflow for fiber laser characterization.

Signaling Pathways and Energy Level Diagrams

The distinct performance of these fibers originates from their electronic energy level structures.

Thulium (Tm3*) Energy Level Diagram

When pumped at 790 nm, Tm3* ions are excited from the ground state (3Hs) to the 3Ha level. A
subsequent cross-relaxation process (3Has, 3He — 3Fa4, 3F4) efficiently populates the upper laser
level (3F4), leading to two excited ions for a single pump photon. The laser transition then
occurs from the 3F4 level back to the 3Hs ground state, emitting photons around 2 um.[6][18][19]

.~ Non-Radiative ~ TTe—__ _
Pump | N
790 P — Decay
w """""""" > 3Hs 3F4 (Upper Laser Level)
Laser Emission
3He (Ground State) (~1.9-2.1 ym)

Click to download full resolution via product page
Energy levels for Thulium (Tm?3+) showing the 790 nm pump scheme.

Erbium (Er:**) Energy Level Diagram

For erbium, a 980 nm pump excites ions from the ground state (*11s/2) to the #l11/2 level. The
ions then quickly decay non-radiatively to the metastable #l13/2 upper laser level. The
stimulated emission responsible for amplification occurs as ions transition from #l13/2 back to
the 4l1s/2 ground state, releasing photons in the 1.5 um band. Pumping at 1480 nm directly
excites ions from the ground state into the 4l13/2 manifold.[20][21][22][23][24]
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Energy levels for Erbium (Er3+) showing 980 nm and 1480 nm pump schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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